Cas no 118227-09-1 (4H-1-Benzopyran-4-one,2-phenyl-, monohydroxy dimethoxy deriv.)

4H-1-Benzopyran-4-one,2-phenyl-, monohydroxy dimethoxy deriv. Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-phenyl-, monohydroxy dimethoxy deriv.
• 4a-hydroxy-3,8-dimethoxy-2-phenyl-5H-chromen-4-one
• 4a-Hydroxy-3,8-dimethoxy-2-phenyl-4a,5-dihydro-4H-1-benzopyran-4-one
• DTXSID40922636
• Hydroxydimethoxy flavone
• 118227-09-1
• +Expand

• InChIKey： XFPYZAKQILECFU-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O5/c1-20-12-9-6-10-17(19)15(18)14(21-2)13(22-16(12)17)11-7-4-3-5-8-11/h3-9,19H,10H2,1-2H3
• SMILES： COC1C=CCC2(C(C(=C(OC=12)C1=CC=CC=C1)OC)=O)O

Computed Properties

• Exact Mass: 300.09978
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 300.1
• Heavy Atom Count: 22
• Complexity: 566
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99
• Refractive Index: 1.62
• Boiling Point: 518.5°Cat760mmHg
• Flash Point: 193.6°C
• Density: 1.33